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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the sampling and analysis
of dichlorodifluoromethane (CCIzF2) in the air, primarily based on the established NIOSH
Method 1018. This guide is intended for workplace and environmental air quality assessment.

Introduction

Dichlorodifluoromethane, also known as Freon-12, is a colorless gas that was widely used as
a refrigerant and aerosol spray propellant.[1][2] Due to its impact on the ozone layer, its
production has been phased out under the Montreal Protocol. However, it can still be present in
older refrigeration systems and may be encountered in specific industrial or waste
management settings. Accurate and reliable monitoring of airborne concentrations of
dichlorodifluoromethane is crucial for assessing potential exposure and ensuring workplace
safety.

The most common and validated method for sampling and analyzing
dichlorodifluoromethane in the air involves active sampling using sorbent tubes followed by
gas chromatography (GC) for analysis.[3][4][5]

Sampling Methodology
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The primary method for collecting dichlorodifluoromethane from the air is active sampling
using solid sorbent tubes. This technique involves drawing a known volume of air through a
tube containing an adsorbent material that traps the target analyte.

Sorbent Material: The recommended sorbent is activated coconut shell charcoal.[4][6] The
sorbent is typically packed in two sections within a glass tube to detect breakthrough, which
would indicate that the front section has become saturated and the analyte may have been
lost.[4]

Sampling Equipment: A personal sampling pump calibrated to a precise flow rate is required to
draw air through the sorbent tube.[4][6]

Analytical Methodology

Following sample collection, the dichlorodifluoromethane is chemically extracted from the
sorbent material and then analyzed using a gas chromatograph.

Desorption: The charcoal sorbent is transferred to a vial, and a solvent, typically methylene
chloride, is added to desorb the dichlorodifluoromethane from the charcoal.[3][4]

Analysis: The resulting solution is then injected into a gas chromatograph equipped with a
Flame lonization Detector (FID) for separation and quantification of the
dichlorodifluoromethane.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the sampling and analysis
of dichlorodifluoromethane based on NIOSH Method 1018.

Table 1: Sampling Parameters
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Parameter Value Reference
Two tandem coconut shell
charcoal tubes in series (400
Sampler [31[4]
mg/200 mg and 100 mg/50
mg)
Flow Rate 0.01 - 0.05 L/min [3114]
Sample Volume 1-4L [31[4]
Shipment Refrigerated [4]
Sample Stability At least 7 days at -10°C [31[4]
Table 2: Analytical Parameters
Parameter Value Reference
Gas Chromatography with
Analytical Technique Flame lonization Detection [3114]
(GC-FID)
Desorption Solvent Methylene Chloride (20 mL) [4]
Detection Limit 0.03 mg per sample [31[5]
_ 5000 to 30,000 mg/m?3 (1000 to
Working Range ) [3114]
6000 ppm) for a 1 L air sample
) o Average of 97% in the range of
Desorption Efficiency [4]

7.4 to 30 mg per sample

Overall Precision (SrT)

0.063

[4]

Bias

-1.8%

[4]

Experimental Protocols
Protocol 1: Air Sampling
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1. Pump Calibration: a. Calibrate each personal sampling pump with a representative sorbent
tube in line to ensure an accurate flow rate.[4][6]

2. Sample Collection: a. Immediately before sampling, break the ends of the sorbent tube.[4][6]
b. Attach the sorbent tube to the personal sampling pump with flexible tubing, ensuring the
arrow on the tube points towards the pump.[7] c. Position the sampling apparatus in the
breathing zone of the worker or the desired sampling area.[5][7] d. Sample at a known flow rate
between 0.01 and 0.05 L/min for a total sample size of 1 to 4 liters.[3][4]

3. Sample Handling and Storage: a. After sampling, cap the tubes securely.[4][6] b. Pack the
samples in an insulated container with a bagged refrigerant for shipment to the laboratory.[4] c.
Store the samples at -10°C if they are not analyzed immediately.[3][4] d. Prepare and ship 2 to
10 field blanks with each set of samples.[4]

Protocol 2: Sample Preparation and Analysis

1. Sample Preparation: a. In a hood, carefully open the sorbent tube.[4] b. Transfer the front
(larger) and back (smaller) sections of the charcoal to separate labeled vials.[4] c. Pipette 20.0
mL of methylene chloride into each vial.[4] d. Cap the vials and gently shake them.[4]

2. Gas Chromatography Analysis: a. Set up the gas chromatograph with a Flame lonization
Detector (FID) according to the manufacturer's recommendations and the conditions specified
in NIOSH Method 1018.[4] b. Inject a known volume of the sample extract into the GC.[4] c.
Measure the peak area of the dichlorodifluoromethane.[4][8]

3. Calibration and Quality Control: a. Calibrate the GC daily with at least six working standards
prepared by bubbling known amounts of dichlorodifluoromethane gas through methylene
chloride.[4] b. Prepare a calibration graph of peak area versus the mass of
dichlorodifluoromethane.[4] c. Determine the desorption efficiency (DE) for each lot of
sorbent used. This is done by spiking known amounts of dichlorodifluoromethane onto blank
sorbent tubes, allowing them to stand overnight, and then desorbing and analyzing them.[4] d.
Analyze quality control blind spikes and analyst spikes to ensure the calibration and DE graphs
are in control.[4][8]

4. Calculations: a. Determine the mass of dichlorodifluoromethane in the front (Wf) and back
(Wb) sections of the sample tube from the calibration graph. b. Correct the mass for the
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desorption efficiency (DE). c. If the mass in the back section (Wb) is greater than 10% of the
mass in the front section (Wf), it indicates breakthrough, and the sample may be invalid.[4][8] d.
Calculate the concentration (C) of dichlorodifluoromethane in the air volume sampled (V)

using the following formula: C (mg/m?) = (Wf + Wb - B) / V Where B is the average mass found
on the blank tubes.

Experimental Workflow
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Caption: Workflow for Dichlorodifluoromethane Sampling and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for
Dichlorodifluoromethane Air Sampling and Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b179400#dichlorodifluoromethane-air-
sampling-and-analysis-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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